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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and

boiling points of docosyl dodecanoate, also known as behenyl laurate. This document is

intended to serve as a valuable resource for professionals in research and development who

require accurate physical property data for this long-chain ester.

Physicochemical Data Summary
The physical properties of docosyl dodecanoate are crucial for a variety of applications,

including in the formulation of pharmaceuticals and other advanced materials. A summary of

the available quantitative data is presented below.

Property Value Notes

Melting Point Data not available

No experimentally determined

melting point for docosyl

dodecanoate was found in the

surveyed literature.

Boiling Point 528.4°C (predicted)

This value is a predicted

boiling point at standard

atmospheric pressure (760

mmHg)[1].
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Experimental Protocols for Determination of Melting
and Boiling Points
While specific experimental protocols for docosyl dodecanoate were not found, this section

outlines generalized and widely accepted methodologies for determining the melting and

boiling points of long-chain esters and similar organic compounds.

Melting Point Determination (Capillary Method)
A common and reliable method for determining the melting point of a crystalline solid is the

capillary tube method, often utilizing a melting point apparatus such as a Mel-Temp.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Sample of the crystalline compound

Thermometer

Procedure:

Sample Preparation: A small amount of the dry, crystalline docosyl dodecanoate is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

sample into the sealed end, forming a column of 2-3 mm in height.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to a calibrated thermometer.

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating

can be used to approximate the melting range, followed by a slower, more precise heating

rate (1-2°C per minute) as the approximate melting point is approached.

Data Recording: The temperature at which the first liquid appears in the sample is recorded

as the beginning of the melting range. The temperature at which the last solid crystal
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disappears is recorded as the end of the melting range. For a pure compound, this range is

typically narrow.

Boiling Point Determination (Distillation Method)
The boiling point of a liquid can be determined through distillation, which identifies the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.

Apparatus and Materials:

Distillation flask

Condenser

Receiving flask

Heating mantle

Thermometer

Boiling chips

Sample of the liquid compound

Procedure:

Apparatus Setup: The liquid sample of docosyl dodecanoate is placed in the distillation

flask along with a few boiling chips to ensure smooth boiling. The thermometer is positioned

so that the top of the bulb is level with the side arm of the distillation flask leading to the

condenser.

Heating: The flask is gently heated using a heating mantle.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb before

entering the condenser. The temperature will stabilize at the boiling point of the substance.
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Data Recording: The constant temperature observed on the thermometer during the

distillation of the liquid is recorded as the boiling point. It is crucial to also record the

atmospheric pressure at the time of the measurement, as boiling point is pressure-

dependent.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the melting

and boiling points of a chemical compound like docosyl dodecanoate.

Figure 1: Generalized Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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